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Executive Summary

2-Chlorophenyl-(biphenyl-4-yl)-carbinol (IUPAC: (2-chlorophenyl)(4-phenylphenyl)methanol)
is a chiral diaryl-methanol intermediate. It serves as the lipophilic scaffold for the antifungal
drug Lombazole, providing the bulky hydrophobic moiety necessary for the inhibition of fungal
lanosterol 14

-demethylase (CYP51).

Due to the presence of the biphenyl system and the chloro-substituted phenyl ring, this
compound exhibits extremely low agueous solubility and high lipophilicity (LogP > 5.0). Its
stability profile is dominated by the reactivity of the benzylic hydroxyl group, which is prone to
acid-catalyzed dehydration and oxidation.

Physicochemical Profile
Chemical Identity[1]
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e Common Name: 2-Chlorophenyl-(biphenyl-4-yl)-carbinol

e Systematic Name: (2-Chlorophenyl)(4'-phenylphenyl)methanol
e Molecular Formula:

e Molecular Weight: 294.78 g/mol

o Key Function: Precursor for

-alkylation of imidazole (Lombazole synthesis).

Solubility Characteristics

The compound is a highly lipophilic solid. Its solubility behavior is dictated by strong

stacking interactions of the biphenyl system and the lack of ionizable groups (unlike its
imidazole derivative, Lombazole).

Table 1: Solubility Profile (at 25°C)
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Solvent System

Solubility Rating

Estimated Conc.
(mg/mL)

Mechanistic Insight

Water (pH 1-14)

Practically Insoluble

<0.001

Hydrophobic
dominance; no H-
bond
acceptors/donors
sufficient to solvate

the diaryl system.

Dichloromethane
(DCM)

Freely Soluble

> 100

Excellent compatibility

with aromatic

-systems. Preferred

for extraction.

Methanol / Ethanol

Soluble

20-50

Soluble, but may
require warming for
high concentrations.
Proticity aids -OH

solvation.

DMSO

Freely Soluble

> 100

Dipolar aprotic nature
disrupts lattice energy

effectively.

Hexane / Heptane

Sparingly Soluble

<10

Despite lipophilicity,
crystal lattice energy
(due to

-stacking) limits

solubility in aliphatics.

Stability Profile

The benzylic alcohol functionality attached to two electron-rich aromatic systems creates

specific stability challenges.

o Acid Sensitivity (Critical):
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o Mechanism: Protonation of the hydroxyl group leads to the formation of a resonance-
stabilized carbocation (benzhydryl cation).

o Outcome: This cation can react with nucleophiles or undergo elimination to form an ether
(dimerization) or disproportionate.

o Handling: Avoid exposure to strong mineral acids (HCI, H2SOa4) unless intended for
activation (e.g., chlorination).

o Oxidation Susceptibility:

o Mechanism: The secondary alcohol is readily oxidized to the corresponding ketone: (2-
chlorophenyl)(biphenyl-4-yl)methanone.

o Trigger: Exposure to strong oxidants (Cr(VI), Mn(VIl)) or prolonged exposure to air/light in
solution.

Synthesis & Degradation Pathways (Visualization)

The following diagram illustrates the synthesis of the carbinol via Grignard reaction and its
subsequent conversion to Lombazole, alongside potential degradation routes.
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Caption: Synthesis pathway of Lombazole via the carbinol intermediate, highlighting critical
oxidation and acid-catalyzed degradation risks.

Experimental Protocols
Protocol: Thermodynamic Solubility Determination

Objective: To accurately measure the saturation solubility of the carbinol in various solvents for
process optimization.

Methodology: Shake-Flask Method (Standardized).
e Preparation:

o Add excess solid 2-Chlorophenyl-(biphenyl-4-yl)-carbinol (approx. 50 mg) to 2 mL of
the target solvent (e.g., Phosphate Buffer pH 7.4, Methanol, 50:50 ACN:Water) in a glass
vial.

« Equilibration:
o Seal vials and agitate at 25°C £ 0.5°C for 24 hours using an orbital shaker (200 rpm).

o Note: For aqueous buffers, extend time to 48 hours due to slow dissolution kinetics of
highly lipophilic compounds.

e Sampling:

o Centrifuge aliquots at 10,000 rpm for 10 minutes or filter through a 0.22 um PTFE filter
(hydrophobic filter required to prevent drug adsorption).

o Critical Step: Discard the first 200 pL of filtrate to account for filter saturation.
¢ Quantification:

o Dilute the filtrate with Acetonitrile (to ensure solubility) and analyze via HPLC-UV (see
Section 4.3).

o Calculate concentration using a standard calibration curve.
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Protocol: Forced Degradation (Stress Testing)

Objective: To validate the stability limits of the intermediate during storage and manufacturing.

Table 2: Stress Conditions

. ] Expected
Stress Type Condition Duration
Degradant
) ] Dimerization /
Acid Hydrolysis 0.1 N HCI, 60°C 4 Hours o
Elimination products
. Stable (Carbinols are
Base Hydrolysis 0.1 N NaOH, 60°C 4 Hours
generally base-stable)
Ketone formation
Oxidation 3% H202, RT 24 Hours (Benzophenone

analog)

Minimal degradation
Thermal 60°C (Solid State) 7 Days (check for

melting/fusion)

- - Radical oxidation
Photostability UV/Vis Light 1.2M Lux-hr duct
products

Analytical Method: HPLC-UV Parameters

To detect the carbinol and separate it from the ketone impurity and Lombazole.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 um).
» Mobile Phase A: 0.1% Phosphoric Acid in Water.

» Mobile Phase B: Acetonitrile.

o Gradient:

o 0 min: 50% B
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o 15 min: 90% B (Hold for 5 min to elute the highly lipophilic carbinol)

o 20 min: 50% B

e Flow Rate: 1.0 mL/min.
e Detection: UV at 220 nm (biphenyl absorption) and 254 nm.
e Retention Order: Imidazole < Carbinol < Ketone Impurity (Most lipophilic).

Handling and Storage Recommendations

Based on the stability profile, the following storage conditions are mandatory to maintain
chemical integrity:

Container: Amber glass vials (to prevent photo-oxidation).

o Atmosphere: Store under Nitrogen or Argon headspace (to prevent oxidative degradation to
the ketone).

o Temperature: Refrigerate at 2—8°C.

o Safety: The compound is a halogenated aromatic; standard PPE (gloves, goggles) is
required. Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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